1,3,5-trimethyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C17H18N4OS/c1-11-16(12(2)21(3)20-11)17(22)19-10-13-6-7-18-14(9-13)15-5-4-8-23-15/h4-9H,10H2,1-3H3,(H,19,22)
• InChI Key: WOSDTHLOENZNAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol

Description

1,3,5-trimethyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H18N4OS and its molecular weight is 326.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing heterocyclic compounds, including pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, starting from benzo[b]thiophen-2-yl-hydrazonoesters. Such methodologies are crucial for generating compounds with potential biological activity, as seen in the work by Mohareb et al. (2004) (Mohareb et al., 2004).

Potential Biological Applications

Compounds synthesized through these methods have been evaluated for various biological activities, including cytotoxicity against cancer cells and antimicrobial effects. For example, Hassan et al. (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and evaluated their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).

Design and Synthesis for Targeted Activities

The design and synthesis of thiazole-aminopiperidine hybrid analogues have demonstrated inhibitory activity against Mycobacterium tuberculosis, showcasing the potential of these compounds in treating tuberculosis. One such compound showed promising activity in vitro assays, highlighting the role of structural modifications in enhancing biological activity (Jeankumar et al., 2013).

Antimicrobial and Antifungal Activities

Several studies have focused on synthesizing novel compounds and evaluating their antimicrobial and antifungal activities. For instance, Gad-Elkareem et al. (2011) synthesized thio-substituted ethyl nicotinate derivatives and their cyclization products, thieno[2,3-b]pyridines, which were screened for antimicrobial activities (Gad-Elkareem et al., 2011).